Cas no 74816-30-1 (N,N-diethyl-2-[(4-nitrophenyl)amino]-2-oxoethanaminium chloride)

N,N-diethyl-2-[(4-nitrophenyl)amino]-2-oxoethanaminium chloride structure
74816-30-1 structure
Product Name:N,N-diethyl-2-[(4-nitrophenyl)amino]-2-oxoethanaminium chloride
CAS No:74816-30-1
MF:C12H18ClN3O3
MW:287.742621898651
CID:1770164
PubChem ID:53125
Update Time:2025-04-21

N,N-diethyl-2-[(4-nitrophenyl)amino]-2-oxoethanaminium chloride Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-2-[(4-nitrophenyl)amino]-2-oxoethanaminium chloride
    • 74816-30-1
    • ACETANILIDE, 2-(DIETHYLAMINO)-4'-NITRO-, HYDROCHLORIDE
    • Acetamide, 2-(diethylamino)-N-(4-nitrophenyl)-, monohydrochloride
    • 2-(Diethylamino)-4'-nitroacetanilide hydrochloride
    • Inchi: 1S/C12H17N3O3.ClH/c1-3-14(4-2)9-12(16)13-10-5-7-11(8-6-10)15(17)18;/h5-8H,3-4,9H2,1-2H3,(H,13,16);1H
    • InChI Key: OREJJSIORAAHPT-UHFFFAOYSA-N
    • SMILES: [Cl-].O=C(C[NH+](CC)CC)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 287.103669
  • Monoisotopic Mass: 287.103669
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.4

Experimental Properties

  • Boiling Point: 434.8°C at 760 mmHg
  • Flash Point: 216.7°C
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